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Compound of Interest

Compound Name: (R)-Xyl-SDP
CAS No.: 528521-89-3; 917377-75-4
Cat. No.: B2456012
Get Quote
. J

Advanced Chiral Ligand for High-Efficiency
Asymmetric Hydrogenation

Executive Summary

(R)-Xyl-SDP (CAS: 917377-75-4) is a premier chiral spiro diphosphine ligand characterized by
its rigid 1,1'-spirobiindane backbone and sterically demanding 3,5-dimethylpheny! (xylyl)
substituents.[1][2] Developed primarily by the Zhou group at Nankai University, this ligand
represents a significant evolution in ligand design, overcoming the flexibility issues inherent in
atropisomeric ligands like BINAP.

This guide details the physicochemical properties, mechanistic advantages, and a validated
protocol for the asymmetric hydrogenation of aromatic ketones—the "gold standard" application
for this ligand class.

Chemical Profile & Structural Logic[3]

The core advantage of (R)-Xyl-SDP lies in the synergy between its spiro-rigidity and xylyl-steric
bulk. Unlike binaphthyl-based ligands (e.g., BINAP), which rely on atropisomerism (hindered
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rotation), the spirobiindane backbone of SDP is chemically fused, eliminating the possibility of
racemization under high-temperature conditions.

mnyeicnchpmical Data Tahle

Property Specification

Common Name (R)-Xyl-SDP
R)-(+)-7,7'-Bis[di(3,5-

UPAC Name c(jir?uitr)lylphenylgptgosphino]—l,1'—spir0biindane

CAS Number 917377-75-4

Formula CaoHsoP2

Molecular Weight 700.87 g/mol

Appearance White to off-white solid

Solubility Soluble in. CHCIs, CH2Clz, THF, Toluene;
Insoluble in Hexanes, Water

Optical Rotation (c = 0.5, CHCl3)

Air Sensitivity High (Oxidation prone in solution)

Structural Visualization

The following diagram illustrates the ligand's architecture, highlighting the "Deep Chiral Pocket"
created by the xylyl groups, which is critical for substrate orientation.
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Figure 1: Structural logic of (R)-Xyl-SDP showing the flow from backbone rigidity to the creation
of a selective chiral environment.

Mechanism of Action: Ru-Catalyzed Hydrogenation[7]

When complexed with Ruthenium (e.g., in combination with a diamine like DPEN), (R)-Xyl-SDP
operates via a metal-ligand bifunctional mechanism. The "XylI" groups serve a dual purpose:

» Steric Wall: They prevent the substrate from approaching the metal center in the "wrong"
orientation.

» Electronic Activation: The electron-rich nature of the xylyl rings increases the electron density
on the phosphorus, stabilizing the active metal hydride species.

Catalytic Cycle Diagram
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Figure 2: Simplified catalytic cycle for ketone hydrogenation. The steric bulk of Xyl-SDP
dictates the geometry of the Transition State (TS).

Validated Experimental Protocol

Application: Asymmetric Hydrogenation of Acetophenone (Model Substrate) Target: (R)-1-
Phenylethanol Expected Outcome: >95% Yield, >98% ee

4.1 Reagents & Equipment
e Ligand: (R)-Xyl-SDP (11 mg, 0.015 mmol)

¢ Metal Precursor: [RuClz(p-cymene)]z (4.6 mg, 0.0075 mmol)

e Diamine Co-ligand: (R,R)-DPEN (1,2-diphenylethylenediamine) (3.2 mg, 0.015 mmol)
e Substrate: Acetophenone (1.20 g, 10 mmol)

e Base: t-BuOK (1.0 M in t-BuOH, 0.1 mL)

¢ Solvent: Anhydrous 2-Propanol (IPA), degassed.

o Apparatus: High-pressure stainless steel autoclave (Parr reactor).

4.2 Step-by-Step Workflow

Step 1: Catalyst Pre-formation (In-situ)
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o Why: Pre-forming the complex ensures correct stoichiometry and prevents ligand oxidation
before metal coordination.

 In a glovebox (Ar atmosphere), charge a dry Schlenk tube with [RuClz(p-cymene)]z, (R)-Xyl-
SDP, and (R,R)-DPEN.

e Add 2 mL of anhydrous IPA.

o Stir at 80°C for 1 hour. The solution should turn from orange-red to a clear yellow-orange,
indicating the formation of the RuCI2(Xyl-SDP)(DPEN) complex. Cool to room temperature.

Step 2: Reaction Assembly
e Add the substrate (Acetophenone) to the catalyst solution.

o Add the base (t-BuOK solution). Note: The base is essential to generate the active Ru-H
species by eliminating HCI.

o Transfer the mixture via cannula into the autoclave (pre-purged with Argon).

Step 3: Hydrogenation

Purge the autoclave with Hydrogen gas (Hz) three times (pressurize to 10 atm, then vent).

Pressurize to 10-30 atm (approx. 150-450 psi).

Stir vigorously at 25-30°C for 2-4 hours.

Monitoring: Check Hz uptake. Reaction is complete when pressure stabilizes.

Step 4: Workup & Analysis

Vent Hz carefully in a fume hood.

Concentrate the solvent under reduced pressure.[3]

Pass the residue through a short silica plug (eluent: Et20) to remove the metal catalyst.

Analysis: Determine ee% via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5).
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Figure 3: Operational workflow for the asymmetric hydrogenation of ketones using (R)-Xyl-
SDP.

Handling & Safety Protocols

+ Oxidation Sensitivity: Like all electron-rich phosphines, (R)-Xyl-SDP is prone to oxidation to
the phosphine oxide (SDP(Q)), which is catalytically inactive for this specific mechanism.
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o Protocol: Always store in a glovebox or under inert gas (Ar/Nz2). Solutions should be
degassed via freeze-pump-thaw cycles.

o Toxicity: Classified as Acute Tox. 4 (Oral).[4][5] Avoid inhalation of dust.

o PPE:[4][5] Wear nitrile gloves, safety goggles, and use a fume hood for all manipulations
outside a glovebox.

o Storage: Keep at -20°C for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. (R)-Xyl-SDP | Sigma-Aldrich [sigmaaldrich.com]

e 5. (R)-Xyl-SDP | Sigma-Aldrich [sigmaaldrich.cn]

» To cite this document: BenchChem. [Technical Deep Dive: (R)-Xyl-SDP (CAS 917377-75-4)].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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